Cas no 2137609-92-6 (3-Isoquinolinecarboxylic acid, 1-bromo-7-methyl-)

• Product Name: 3-Isoquinolinecarboxylic acid, 1-bromo-7-methyl-
• CAS No: 2137609-92-6
• MF: C₁₁H₈BrNO₂
• MW: 266.090722084045
• CID: 5257152
• Update Time: 2025-05-20

3-Isoquinolinecarboxylic acid, 1-bromo-7-methyl- Chemical and Physical Properties

Names and Identifiers

• 3-Isoquinolinecarboxylic acid, 1-bromo-7-methyl-

• Inchi： 1S/C11H8BrNO2/c1-6-2-3-7-5-9(11(14)15)13-10(12)8(7)4-6/h2-5H,1H3,(H,14,15)
• InChI Key： DJIWDVFJEBNSBA-UHFFFAOYSA-N
• SMILES： C1(Br)C2=C(C=CC(C)=C2)C=C(C(O)=O)N=1

Additional information on 3-Isoquinolinecarboxylic acid, 1-bromo-7-methyl-

Introduction to 3-Isoquinolinecarboxylic acid, 1-bromo-7-methyl- (CAS No. 2137609-92-6)

3-Isoquinolinecarboxylic acid, 1-bromo-7-methyl-, identified by the Chemical Abstracts Service Number (CAS No.) 2137609-92-6, is a structurally significant compound belonging to the isoquinoline class. This heterocyclic aromatic molecule has garnered considerable attention in the field of pharmaceutical chemistry and medicinal biology due to its versatile pharmacophoric properties. The presence of both bromine and methyl substituents at strategic positions enhances its utility as a synthetic intermediate, particularly in the development of novel bioactive molecules.

The isoquinoline scaffold is a privileged structural motif in drug discovery, renowned for its ability to interact with biological targets such as enzymes and receptors. Specifically, 3-Isoquinolinecarboxylic acid, 1-bromo-7-methyl- exhibits potential applications in the design of small-molecule inhibitors and modulators. Its unique structural features make it a valuable building block for constructing more complex derivatives with enhanced pharmacological profiles.

Recent advancements in computational chemistry and molecular modeling have further highlighted the significance of this compound. Studies suggest that the brominated isoquinoline derivative can serve as a key intermediate in the synthesis of molecules targeting neurological disorders, including those involving G-protein coupled receptors (GPCRs) and ion channels. The bromine atom, in particular, facilitates further functionalization through cross-coupling reactions, enabling the construction of diverse chemical libraries for high-throughput screening.

In the realm of medicinal chemistry, 3-Isoquinolinecarboxylic acid, 1-bromo-7-methyl- has been explored for its potential role in addressing inflammatory and autoimmune conditions. Preliminary in vitro studies indicate that derivatives of this compound may exhibit anti-inflammatory properties by modulating key signaling pathways such as NF-κB and MAPK. The carboxylic acid moiety at the 3-position provides a site for amide or ester bond formation, allowing for the creation of prodrugs or conjugates that enhance bioavailability and target specificity.

The bromine substituent at the 1-position not only aids in synthetic manipulation but also imparts electronic properties that influence binding affinity to biological targets. This feature has been leveraged in the development of radiolabeled probes for positron emission tomography (PET) imaging, where such derivatives serve as tracers for diagnosing neurological and oncological conditions. The methyl group at the 7-position further fine-tunes steric and electronic interactions, contributing to the overall pharmacokinetic behavior of potential drug candidates.

From a synthetic chemistry perspective, 3-Isoquinolinecarboxylic acid, 1-bromo-7-methyl- exemplifies an efficient precursor for accessing more complex isoquinoline derivatives. Transition-metal-catalyzed reactions, such as palladium-catalyzed cross-coupling and copper-mediated cyclization, have been particularly useful in elaborating its structure. These methodologies allow chemists to introduce additional functional groups or alter substitution patterns with high precision, thereby expanding the chemical space available for drug discovery.

The compound’s relevance extends to materials science applications as well. Isoquinoline-based polymers and coordination complexes exhibit interesting optical and electronic properties, making them candidates for organic electronics and photodynamic therapy agents. The bromine atom’s ability to participate in metal coordination further enhances its utility in these contexts.

Future research directions may focus on optimizing synthetic routes to 3-Isoquinolinecarboxylic acid, 1-bromo-7-methyl-, aiming for higher yields and reduced environmental impact. Green chemistry principles are increasingly being integrated into pharmaceutical synthesis, prompting investigations into solvent-free reactions and catalytic systems that minimize waste generation.

Moreover, computational approaches are expected to play a pivotal role in rationalizing structure-activity relationships (SAR) for this class of compounds. Machine learning models trained on experimental data can predict biological activity with increasing accuracy, guiding medicinal chemists toward more promising derivatives.

In conclusion,3-Isoquinolinecarboxylic acid, 1-bromo-7-methyl- (CAS No. 2137609-92-6) represents a structurally versatile intermediate with broad applications across pharmaceuticals and materials science. Its unique combination of functional groups makes it an indispensable tool for synthetic chemists seeking to develop innovative bioactive molecules addressing unmet medical needs.